[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate
[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate
Brand Name:
Vulcanchem
CAS No.:
353462-32-5
VCID:
VC0359123
InChI:
InChI=1S/C23H21N3O3S/c1-26-12-11-17-18(13-26)30-22-19(17)21(27)24-20(25-22)14-7-9-16(10-8-14)29-23(28)15-5-3-2-4-6-15/h2-10,20,25H,11-13H2,1H3,(H,24,27)
SMILES:
CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C23H21N3O3S
Molecular Weight:
419.5g/mol
[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate
CAS No.: 353462-32-5
Main Products
VCID: VC0359123
Molecular Formula: C23H21N3O3S
Molecular Weight: 419.5g/mol
![[4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate - 353462-32-5](/images/no_structure.jpg)
| CAS No. | 353462-32-5 |
|---|---|
| Product Name | [4-(11-Methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate |
| Molecular Formula | C23H21N3O3S |
| Molecular Weight | 419.5g/mol |
| IUPAC Name | [4-(11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenyl] benzoate |
| Standard InChI | InChI=1S/C23H21N3O3S/c1-26-12-11-17-18(13-26)30-22-19(17)21(27)24-20(25-22)14-7-9-16(10-8-14)29-23(28)15-5-3-2-4-6-15/h2-10,20,25H,11-13H2,1H3,(H,24,27) |
| Standard InChIKey | XIXPDNXVGNKHLQ-UHFFFAOYSA-N |
| SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | CN1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC=C(C=C4)OC(=O)C5=CC=CC=C5 |
| PubChem Compound | 3489720 |
| Last Modified | Nov 11 2021 |
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